molecular formula C16H20Cl2N2O2 B6272450 rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride, trans CAS No. 2241129-17-7

rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride, trans

Cat. No. B6272450
CAS RN: 2241129-17-7
M. Wt: 343.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a chiral amine with a pyridine ring and an oxolane (tetrahydrofuran) ring. The presence of the “rac-” prefix indicates that it is a racemic mixture, meaning it contains equal amounts of both possible enantiomers .


Molecular Structure Analysis

The compound has a chiral center, which means it can exist in two different forms that are mirror images of each other (enantiomers). The “(2R,3S)” notation indicates the configuration of these chiral centers .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amine and ether (oxolane) groups, as well as the aromatic pyridine ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the amine group can participate in hydrogen bonding, which could affect its solubility in different solvents .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Amines can act as bases or nucleophiles in biological systems, and aromatic rings often participate in pi stacking interactions with other aromatic systems .

Safety and Hazards

Without specific information, it’s hard to say what the safety and hazards of this compound might be. As with any chemical, safe handling practices should be followed to minimize risk .

Future Directions

Future research could involve studying the biological activity of this compound, or using it as a building block to synthesize other complex molecules .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride, trans involves the following steps: protection of the amine group, formation of the pyridine ring, formation of the oxolane ring, deprotection of the amine group, and salt formation with hydrochloric acid.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "2-bromo-5-(4-methoxyphenyl)pyridine", "2,3-epoxypropanol", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the amine group with tert-butyloxycarbonyl (BOC) chloride", "Step 2: Formation of the pyridine ring by reacting 4-methoxybenzaldehyde, ethyl acetoacetate, and ammonium acetate with 2-bromo-5-(4-methoxyphenyl)pyridine in a Knoevenagel condensation reaction", "Step 3: Formation of the oxolane ring by reacting the pyridine intermediate with 2,3-epoxypropanol and sodium borohydride in a reductive ring-opening reaction", "Step 4: Deprotection of the amine group by treating the intermediate with trifluoroacetic acid", "Step 5: Salt formation with hydrochloric acid to obtain rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride, trans" ] }

CAS RN

2241129-17-7

Product Name

rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride, trans

Molecular Formula

C16H20Cl2N2O2

Molecular Weight

343.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.